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Compound Focus: Glycyl-dl-serine

CAS No.: 687-38-7

Cat. No.: S750447

Get Quote

Application Notes: Glycyl-DL-Serine

1. Basic Compound Profile Glycyl-DL-serine is a dipeptide composed of glycine and the racemic mixture

DL-serine [1]. It appears as a white to off-white crystalline powder [1] [2] and is commonly used in

biochemical research, including proton magnetic resonance studies of interactions between amino acids,

dipeptides, and macromolecules like sRNA [1].

2. Key Physicochemical Properties The table below summarizes the fundamental characteristics of Glycyl-

DL-serine for experimental design and handling:

Property Value / Description

CAS Number 687-38-7 [1] [2] [3]

Molecular Formula C₅H₁₀N₂O₄ [1] [2] [3]

Molecular Weight 162.14 g/mol [1] [2] [3]

Melting Point 207 °C [1] [3]

Storage Temperature -20°C [1] [2] [4]

Solubility Slightly soluble in water and acidic aqueous solutions [1] [3]
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Property Value / Description

pKa 2.98 (at 25°C) [1] [4]

3. Potential Research Applications While direct protocols for Glycyl-DL-serine are limited, its

components are critical in neurological and oncological research, suggesting potential application areas:

Neurological Research: Serine and glycine are crucial for excitatory neurotransmission as co-
agonists of the NMDA receptor [5]. Altered levels of D-serine are implicated in conditions like

depression and schizophrenia [5] [6].
Cancer Research: Serine and glycine metabolism is upregulated in various cancers, including

glioma. These amino acids fuel nucleotide synthesis, maintain redox homeostasis, and can reshape
the tumor immune microenvironment [7]. Gene expression signatures related to their metabolism can

predict prognosis and response to immunotherapy [7].

Handling and Storage Protocol

1. Storage Conditions

Long-term Storage: Store the product at -20°C in its original, tightly sealed container [1] [2].

Container Material: Use compatible packaging materials that comply with local regulations for
chemical storage [2].

Incompatibilities: Store away from oxidizing agents [2].

2. Safe Handling Procedures

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses, and a lab coat. If

dust generation is likely, use a dust respirator and consider local exhaust ventilation [2].
Handling Precautions: Avoid contact with skin, eyes, and clothing. Prevent the dispersion of dust [2].

Handle in a well-ventilated place and wash hands and face thoroughly after use [2].
Accidental Release Measures: Sweep spilled material into an airtight container without dispersing

dust. Prevent product from entering drains. Dispose of adhered or collected material promptly
according to local regulations [2].

3. Stability and Reactivity

Chemical Stability: The compound is stable under proper storage conditions [2].
Hazardous Decomposition: It may decompose upon combustion or at high temperatures to

generate poisonous fumes, including carbon monoxide, carbon dioxide, and nitrogen oxides (NOx)
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[2].

Experimental Context: Serine & Glycine in Signaling

The following diagram illustrates the broader metabolic and signaling pathways of serine and glycine, which

provide a research context for the dipeptide Glycyl-DL-serine.

Potential Research Context for Glycyl-DL-Serine
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Important Pre-Experimental Considerations

Reconstitution: Given its slight solubility in water and acidic solutions [1] [3], preliminary experiments
to determine optimal solvent conditions and concentrations for your specific application are
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necessary.

Analytical Verification: It is good practice to verify the purity and stability of the compound upon
receipt and after reconstitution, using methods like HPLC, especially if used in sensitive biological

assays.
Literature Gap: The available scientific literature provides details on the properties and safety of

Glycyl-DL-serine but lacks specific, cited experimental protocols for its direct application. Further
research into specialized databases or scientific publications may be required.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 5 / 5 Tech Support

https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s750447?utm_src=pdf-bulk
https://www.smolecule.com/products/s750447?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

